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Abstract
This technical guide provides a comprehensive analysis of the spectroscopic data for Methyl 2-
bromo-3-hydroxypropanoate (CAS No: 7691-28-3), a key chiral building block in synthetic

organic chemistry.[1][2] The document is intended for researchers, scientists, and professionals

in drug development, offering an in-depth examination of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide emphasizes the causal

relationship between molecular structure and spectral features, providing both experimental

data and foundational principles for their interpretation. Detailed, field-proven protocols for data

acquisition are also presented to ensure scientific integrity and reproducibility.

Introduction: The Structural Significance of Methyl
2-bromo-3-hydroxypropanoate
Methyl 2-bromo-3-hydroxypropanoate is a trifunctional molecule incorporating a methyl

ester, a secondary alkyl bromide, and a primary alcohol. This unique combination of functional

groups makes it a valuable intermediate in the synthesis of complex organic molecules,

including pharmaceuticals and natural products. The stereocenter at the C2 position further

enhances its utility in asymmetric synthesis.

Accurate and unambiguous structural elucidation is paramount for its effective use.

Spectroscopic techniques are the cornerstone of this characterization, providing a detailed
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fingerprint of the molecule's atomic and electronic environment. This guide will dissect the ¹H

NMR, ¹³C NMR, IR, and MS data to provide a holistic understanding of the molecule's

structure.

A logical workflow for the complete spectroscopic characterization of a synthesized batch of

Methyl 2-bromo-3-hydroxypropanoate is outlined below. This ensures a systematic

approach, from initial purity assessment to detailed structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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